Magnesium oxide

• IUPAC Name: oxomagnesium
• InChI: InChI=1S/Mg.O
• InChI Key: CPLXHLVBOLITMK-UHFFFAOYSA-N
• Canonical SMILES: O=[Mg]
• Molecular Formula: MgO
• Molecular Weight: 40.305 g/mol
• Physical Description: Magnesium oxide appears as a white solid, often found as a powder. When fine particles of magnesium oxide are dispersed in air, whether directly or when generated by the burning or cutting of magnesium metal, the resulting magnesium oxide fume is an inhalation hazard., Dry Powder; Dry Powder, Other Solid; Dry Powder, Pellets or Large Crystals; Gas or Vapor; Liquid; Other Solid; Pellets or Large Crystals; Water or Solvent Wet Solid, A very bulky, white powder known as light magnesium oxide or a relative dense, white powder known as heavy magnesium oxide. 5 g of light magnesium oxide occupy a volume of at least 33 ml, while 5 g of heavy magnesium oxide occupy a volume of not more than 20 ml, Finely divided white particulate dispersed in air; Note: Exposure may occur when magnesium is burned, thermally cut, or welded upon; [NIOSH], Solid, HYGROSCOPIC FINE WHITE POWDER., Finely divided white particulate dispersed in air. [Note: Exposure may occur when magnesium is burned, thermally cut, or welded upon.]
• Boiling Point: 6512 °F at 760 mmHg (NIOSH, 2023), 3,600 °C, 3600 °C, 6512 °F
• Solubility: 0.009 % at 86 °F (NIOSH, 2023), Practically insoluble in water. Insoluble in ethanol, Soluble in acids and ammonium salt solutions, Insoluble in ethanol, In water, 86 mg/L at 30 °C, Solubility in water: poor, (86 °F): 0.009%
• Density: 3.58 (NIOSH, 2023) - Denser than water; will sink, 3.6 g/cu cm, Relative density (water = 1): 3.6, 3.58
• Vapor Pressure: 0 mmHg (approx) (NIOSH, 2023), 0 mmHg (approx)
• Impurities: TRACE IMPURITIES: NaCl, KCl, NaF
• Color/Form: White, very fine powder, White powder, either light or heavy depending upon whether it is prepared by heating magnesium carbonate or the basic magnesium carbonate, Colorless, transparent cubic crystals
• CAS RN: 1309-48-4, 146024-95-5, 146024-97-7, 148075-95-0, 148075-92-7, 1317-74-4, 146024-94-4
• Melting Point: 5072 °F (NIOSH, 2023), 2825 °C, 2800 °C, 5072 °F

Description

Magnesium oxide, also known as magnesia, is a white solid mineral that is composed of one part magnesium and one part oxygen. Its chemical formula is MgO. It is often found as a powder and when fine particles of magnesium oxide are dispersed in air, it can be an inhalation hazard. It is used in the metals refining industry, in electrical insulating material, and as a supplement in animal feed.

Synthesis Analysis

Magnesium oxide is typically produced by the calcination of magnesium carbonate or magnesium hydroxide. The calcination process involves heating the substance to high temperatures, causing it to lose water or carbon dioxide and turn into Magnesium Oxide.

Molecular Structure Analysis

The structure of ionic compounds is studied with the help of coordination geometry which is directionless saying that the crystal lattice of magnesium oxide is tightly bonded in the octahedral shape giving rise to its high melting point. The magnesium oxide structure is of the rock-salt type (lattice parameter 4.21 Å). In general, it consists of two intersecting Mg and O lattices that are offset relative to each other by 0.5 of the body diagonal.

Chemical Reactions Analysis

When magnesium metal burns it reacts with oxygen found in the air to form Magnesium Oxide. A compound is a material in which atoms of different elements are bonded to one another. Oxygen and magnesium combine in a chemical reaction to form this compound.

Physical And Chemical Properties Analysis

Magnesium Oxide is a white, hygroscopic solid, which means it has the ability to absorb moisture from the atmosphere. In its pure form, it is odorless and non-toxic, but it can cause eye, skin, and respiratory irritation upon direct contact or inhalation. One remarkable property of Magnesium Oxide is its high melting and boiling points, which can be attributed to the strong ionic bonding between the magnesium and oxygen ions.

Scientific Research Applications

Biomedical Applications

. .

Catalyst Support

. They provide a high surface area and can enhance the performance of various catalysts.

Agricultural Products

. They can enhance nutrient uptake by plants and protect them from various diseases.

Paints

. They can improve the durability and color stability of paints.

Superconductor Products

. They can enhance the superconducting properties of materials.

Photonic Devices and Sensors

. They can enhance the performance of these devices due to their unique optical and electrical properties.

Mechanism of Action

Target of Action

Magnesium oxide (MgO) primarily targets the gastrointestinal tract when taken orally . It is commonly used as a laxative for symptomatic relief of acid indigestion and upset stomach, and in health supplements for cardiovascular and neuromuscular health .

Mode of Action

When taken internally by mouth as a laxative, the osmotic force of the magnesia suspension acts to draw fluids from the body and to retain those already within the lumen of the intestine . This serves to distend the bowel, thus stimulating nerves within the colon wall, inducing peristalsis, and resulting in evacuation of colonic contents .

Biochemical Pathways

Magnesium is a vital ion for the human organism, contributing significantly to the preservation and support of life and good health . It plays a role in nearly every significant metabolic and biochemical process inside the cell and is accountable for a variety of bodily functions such as signaling pathways; bone development; cell proliferation; energy storage; neuromuscular function and transfer; lipid, glucose, and protein metabolism; and DNA and RNA stability .

Pharmacokinetics

The pharmacokinetics of magnesium oxide involves absorption, distribution, metabolism, and excretion (ADME). When orally administered, about 15% of magnesium oxide is absorbed in the body and 85% is excreted via the feces . The absorbed magnesium demonstrated peak concentration 3 hours after administration and was excreted via the urine within 48 hours .

Result of Action

Magnesium oxide nanoparticles have been extensively studied for their effects on cellular systems. They exhibit effective antioxidant, antibacterial, and anticancer properties . In a study investigating the effects of magnesium oxide nanoparticles on Saccharomyces cerevisiae, it was found that these nanoparticles induced cellular impairment, with a focus on cell wall integrity, endoplasmic reticulum (ER) stress response, mitochondrial function, lipid metabolism, autophagy, and epigenetic alterations .

Action Environment

Environmental factors can influence the action, efficacy, and stability of magnesium oxide. For instance, the carbonation of MgO-based binder and CO2 utilization in the construction industry has been studied, showing that factors such as material properties and curing conditions influence the carbonation process . Furthermore, the weathering of magnesium oxide for CO2 removal from air has been investigated, showing potential for large-scale CO2 mitigation .

Safety and Hazards

Magnesium Oxide can affect you when breathed in. Breathing Magnesium Oxide can irritate the eyes and nose. Exposure to Magnesium Oxide can cause “metal fume fever.” This is a flu-like illness with symptoms of metallic taste in the mouth, headache, fever and chills, aches, chest tightness and cough.

Future Directions

The global Magnesium Oxide market size was valued at USD 5279.9 million in 2022 and is expected to expand at a CAGR of 4.85% during the forecast period, reaching USD 7014.46 million by 2028. This indicates a promising future for the applications of Magnesium Oxide.

Synthesis routes and methods I

Procedure details

An aqueous solution of magnesium acetate tetrahydrate was prepared by adding one part by weight of the magnesium acetate compound to five parts by weight of water. A glassware article (bottle) was heated to provide a surface temperature of about 640° C. The solution of magnesium acetate was sprayed at a flow rate of about 0.5 grams per second while the glassware was rotated upon a turntable at 78 rpm. Approximately 16 revolutions of the glassware bottle occurred during an application. A clear, transparent coating of magnesium oxide was formed on the bottle. Thereafter, when the glassware had cooled to 120° C., a commercial "cold end" coating, i.e., GLAS-LUBE 1000 available from Crown Chemical Company, diluted by a factor of 100 by weight in distilled water was sprayed at the rate of 1 gram of "cold end" coating solution per second for a period of 5 revolutions of the glassware on the turntable as discussed above. The thus coated article with both "hot end" and "cold end" coatings was tested for lubrication both wet and dry. Under both conditions lubrication was found to be excellent when two such glassware articles were manually rubbed together.

Synthesis routes and methods II

Procedure details

Calcium carbonate and magnesium oxide are provided in a ratio of 5:4 by weight. However, while the major component by weight is calcium carbonate, elementally magnesium oxide outweighs calcium carbonate by about 2:1. (The 5:4 ratio of calcium carbonate to magnesium oxide actually results in 1.25 parts elemental calcium to 2.16 parts elemental magnesium.) This ratio gives the user a significantly higher amount of magnesium that is being taken up from the food supply.

Synthesis routes and methods III

Procedure details

Carboxylate salts of electropositive metals such as magnesium can be readily prepared by reaction of the oxide with an aqueous solution of the free acid form of the desired carboxylate. Thus, magnesium acetate can be readily obtained by the reaction of magnesium oxide, i.e. magnesia, with acetic acid in aqueous solution. In this reaction magnesium hydroxide may be substituted for magnesium oxide as the source of magnesium.

Q & A

Q1: What is the molecular formula and weight of magnesium oxide?

A1: Magnesium oxide has a simple molecular formula of MgO. Its molecular weight is 40.304 g/mol.

Q2: Can you describe the spectroscopic data associated with MgO?

A2: While specific spectroscopic data isn't detailed in the provided texts, MgO's structure can be analyzed using techniques like X-ray diffraction (XRD) [, , , ], Fourier transform infrared spectroscopy (FTIR) [, , ], and Energy Dispersive X-Ray (EDX) analysis [, ]. These methods reveal information about its crystal structure, bonding characteristics, and elemental composition.

Q3: What are the key advantages of using magnesium oxide boards in construction?

A3: Magnesium oxide boards are favored for their resistance to moisture absorption and buckling deformation []. This enhances their dimensional stability and makes them suitable for humid environments.

Q4: How does the calcination temperature impact the properties of magnesium oxide?

A4: Calcination temperature significantly influences the properties of MgO. Higher temperatures lead to larger primary particles, decreased specific surface area, and increased sintering []. This, in turn, affects its reactivity, density, and solubility in various media.

Q5: How is magnesium oxide utilized in the production of biodiesel?

A5: Magnesium oxide serves as a heterogeneous base catalyst in the transesterification of vegetable oils, such as palm oil, to produce biodiesel [, ]. Its catalytic activity is influenced by its surface area, morphology, and basicity, which are determined by the preparation method and calcination temperature.

Q6: What role does MgO play in the synthesis of polymers?

A6: Magnesium hydroxide (Mg(OH)2), a precursor to MgO, acts as a char promoter and viscosity modifier in polymers like poly(trimethylene terephthalate) (PTT) []. Upon heating above its decomposition temperature, Mg(OH)2 converts to MgO, increasing the composite's viscosity and enhancing its flame retardancy.

Q7: How does MgO impact the vulcanization of natural rubber?

A7: Magnesium oxide acts as a cure activator in the vulcanization of natural rubber, enhancing the activity of binary vulcanizing accelerators []. It leads to notable improvements in cross-link density, delta torque, and mechanical properties, offering a potential alternative to zinc oxide in certain formulations.

Q8: What is the influence of magnesium oxide on ammonia synthesis?

A8: Magnesium oxide functions as a structural promoter and activator in iron-based catalysts for ammonia synthesis []. It stabilizes the α-Fe structure, enhances catalyst activity, and forms a solid solution with wustite, influencing the reduction kinetics of the catalyst precursor.

Q9: Can you explain the role of MgO in the adsorption of neopentane?

A9: Research indicates that neopentane initially chemisorbs and then physically adsorbs onto the surface of MgO []. The amount of adsorption is influenced by the pretreatment temperature of MgO, which impacts the number of available adsorption sites.

Q10: How is computational chemistry used to study magnesium oxide?

A10: First-principles calculations based on density functional theory (DFT) can be used to investigate various properties of MgO, including its electronic structure, optical properties, and surface reactivity []. These calculations provide valuable insights into the material's behavior at the atomic level.

Q11: What are the potential applications of MgO nanoparticles in medicine?

A12: Magnesium oxide nanoparticles exhibit antibacterial properties and are being investigated for potential use in biomedical applications, including oral health []. Research suggests that MgO nanoparticles combined with tissue conditioners effectively inhibit the growth of Candida albicans, a fungus associated with denture stomatitis [].

Q12: What strategies are employed to improve the stability and bioavailability of magnesium oxide formulations?

A14: While specific strategies aren't detailed in the provided texts, research highlights that the bioavailability of magnesium oxide can be influenced by factors such as particle size, formulation type, and the presence of other excipients []. Techniques like microencapsulation and nanoformulation are commonly employed to enhance the dissolution rate and bioavailability of poorly soluble drugs.

Q13: What are the environmental implications of using magnesium oxide?

A15: While MgO itself is generally considered environmentally benign, the production process and disposal of MgO-containing waste materials require careful consideration []. Life cycle assessments and the development of sustainable production methods are crucial for minimizing its environmental impact.

Q14: How is magnesium oxide used in the electronics industry?

A16: Magnesium oxide is employed in the electronics industry for various applications, including thin-film transistors, plasma display panels, and as a protective layer in electronic devices []. Its unique optical and electrical properties make it a valuable material in these applications.

Q15: What are the future research directions for magnesium oxide?

A17: Future research on MgO will likely focus on optimizing its properties for specific applications through advanced synthesis techniques, surface modifications, and the development of novel composites. Exploring its potential in emerging fields like nanotechnology and renewable energy is another exciting avenue for future investigation [].